Cas no 1824363-71-4 (4-(3-Aminoprop-1-yn-1-yl)phenol)

• Product Name: 4-(3-Aminoprop-1-yn-1-yl)phenol
• CAS No: 1824363-71-4
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 6350205
• PubChem ID: 68308344
• Update Time: 2025-11-01

4-(3-Aminoprop-1-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-6782322
• 1824363-71-4
• SCHEMBL12523558
• 4-(3-aminoprop-1-yn-1-yl)phenol
• 4-(3-Aminoprop-1-yn-1-yl)phenol

• Inchi： 1S/C9H9NO/c10-7-1-2-8-3-5-9(11)6-4-8/h3-6,11H,7,10H2
• InChI Key： XOYDHGDAIIBMCZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#CCN)=CC=1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-(3-Aminoprop-1-yn-1-yl)phenol

Comprehensive Overview of 4-(3-Aminoprop-1-yn-1-yl)phenol (CAS No. 1824363-71-4): Properties, Applications, and Industry Insights

4-(3-Aminoprop-1-yn-1-yl)phenol (CAS No. 1824363-71-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This phenol derivative features a unique propargylamine side chain, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure combines a phenolic hydroxyl group with an alkyne-linked amine, enabling diverse reactivity patterns under controlled conditions.

Recent studies highlight the compound's role in click chemistry applications, particularly in bioconjugation and polymer modification. Researchers are exploring its potential in creating targeted drug delivery systems, where the alkyne group facilitates efficient Huisgen cycloaddition with azide-functionalized biomolecules. The amine functionality further allows for pH-responsive modifications, a feature highly sought after in smart material development.

From a synthetic chemistry perspective, 4-(3-Aminoprop-1-yn-1-yl)phenol serves as a critical building block for heterocyclic compounds. Its dual functional groups enable sequential reactions – the phenol moiety participates in etherification or esterification, while the terminal alkyne undergoes Sonogashira coupling or cyclization reactions. This versatility explains its growing use in medicinal chemistry for constructing kinase inhibitor scaffolds and antibody-drug conjugates (ADCs).

In material science, the compound's conjugated system shows promise for organic electronics. When incorporated into π-conjugated polymers, it enhances charge transport properties while maintaining solubility – a crucial balance for printed electronics and flexible displays. Industry reports suggest experimental applications in OLED materials and conductive inks, though commercial adoption remains in developmental stages.

Analytical characterization of CAS 1824363-71-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound exhibits stability under inert atmospheres but requires protection from prolonged air exposure due to potential oxidative dimerization of the alkyne group. Proper storage conditions (typically under nitrogen at -20°C) ensure optimal shelf life for research applications.

Market trends indicate rising demand for multifunctional intermediates like 4-(3-Aminoprop-1-yn-1-yl)phenol, driven by advancements in biopharmaceuticals and functional materials. Patent analysis reveals increasing citations in cancer therapy and diagnostic probe technologies, particularly where bioorthogonal chemistry approaches are employed. The compound's ability to serve as a molecular linker between organic and biological systems positions it as a valuable tool in theranostic development.

Environmental and handling considerations emphasize standard laboratory precautions. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Waste disposal should follow institutional guidelines for amine-containing compounds.

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) or as a precursor for carbon-rich nanomaterials. The growing interest in green chemistry approaches might also drive investigations into catalytic methods for its synthesis, potentially replacing traditional stoichiometric reactions with atom-efficient alternatives.